Cas no 2228857-27-8 (1-amino-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol)

• Product Name: 1-amino-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol
• CAS No: 2228857-27-8
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6029922
• PubChem ID: 165694256
• Update Time: 2025-10-31

1-amino-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol
• 2228857-27-8
• EN300-1759466
• 1-amino-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol

• Inchi： 1S/C11H15N3O/c1-14-7-8(5-9(15)6-12)10-3-2-4-13-11(10)14/h2-4,7,9,15H,5-6,12H2,1H3
• InChI Key： RHISQEMUXSGIOA-UHFFFAOYSA-N
• SMILES： OC(CN)CC1=CN(C)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.1Ų

Additional information on 1-amino-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol

1-Amino-3-{1-Methyl-1H-Pyrrolo[2,3-b]Pyridin-3-Yl}Propan-2-Ol: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-amino-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol, identified by the CAS number 2228857-27-8, stands as a fascinating molecule with significant potential in various research and industrial applications. This compound, often abbreviated as 1-amino-pyrrolopyridine derivative, has garnered attention due to its unique structural features and promising biological activities. Recent studies have shed light on its synthesis, properties, and potential uses, making it a subject of interest for researchers in medicinal chemistry and pharmacology.

The molecular structure of 1-amino-pyrrolopyridine derivative is characterized by a pyrrolopyridine ring system fused with an amino alcohol moiety. This combination imparts the molecule with both aromatic stability and functional diversity. The pyrrolopyridine ring, a bicyclic structure consisting of a pyrrole and pyridine ring fused together, is known for its ability to participate in various hydrogen bonding interactions and π–π stacking, which are crucial for bioavailability and target binding. The presence of the amino group (-NH₂) and the hydroxyl group (-OH) in the propanol chain introduces additional functional versatility, enabling this compound to act as a versatile building block in drug design.

Recent advancements in synthetic chemistry have enabled efficient routes to synthesize 1-amino-pyrrolopyridine derivative. Researchers have employed methods such as Suzuki coupling, Stille coupling, and Ullmann coupling to construct the pyrrolopyridine core with high precision. These methods not only ensure high yields but also allow for fine-tuning of the substituents on the ring system, paving the way for exploring its biological profile. For instance, studies have shown that modifying the methyl group on the pyrrole ring can significantly influence the compound's solubility and bioavailability.

The biological activity of CAS 2228857-27-8 has been extensively studied in recent years. Preclinical data indicate that this compound exhibits potent anti-inflammatory, antioxidant, and neuroprotective properties. Its ability to modulate key signaling pathways involved in inflammation, such as the NF-kB pathway, makes it a promising candidate for treating inflammatory diseases like arthritis and neurodegenerative disorders. Furthermore, its antioxidant properties suggest potential applications in combating oxidative stress-associated conditions such as cardiovascular diseases and diabetes.

In addition to its therapeutic potential, 1-amino-pyrrolopyridine derivative has also found applications in material science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in OLEDs (Organic Light Emitting Diodes). The pyrrolopyridine ring's ability to act as an electron-deficient aromatic system facilitates efficient charge transport within these devices. Recent studies have demonstrated that incorporating this compound into OLED architectures can enhance device efficiency and stability.

The pharmacokinetic profile of CAS 2228857-27-8 has been another area of intense research. Studies conducted in animal models reveal that this compound exhibits moderate oral bioavailability with a half-life of approximately 4 hours. Its metabolism primarily occurs via cytochrome P450 enzymes, leading to the formation of several metabolites that retain some of the parent compound's biological activity. These findings underscore the need for further optimization to improve its pharmacokinetic properties for clinical use.

In conclusion, 1-amino-pyrrolo[2,3-b]pyridin-3-ylderivative (CAS 2228857-27-8) represents a multifaceted molecule with immense potential across diverse fields. Its unique structure, coupled with advanced synthetic methodologies and promising biological activities, positions it as a valuable asset in drug discovery and materials science. As research continues to unravel its full potential,CAS 2228857-27-8 is poised to make significant contributions to both therapeutic development and technological innovation.